BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Preventing
Degradation of PEES in Harsh Chemical
Environments

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Poly(1,4-phenylene ether-ether-
Compound Name:
sulfone)

Cat. No.: B15890294

Get Quote

\ J

This technical support center provides researchers, scientists, and drug development
professionals with guidance on preventing the degradation of Poly(ether ether sulfone) (PEES)
in harsh chemical environments. Below you will find troubleshooting guides and frequently
asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Poly(ether ether sulfone) (PEES) and why is it used in laboratory settings?

Al: Poly(ether ether sulfone) (PESU or PES) is a high-performance, amorphous thermoplastic
polymer known for its exceptional thermal stability, mechanical strength, and chemical
resistance.[1] Its molecular structure, which includes sulfone and ether linkages, provides
rigidity, flexibility, and resistance to many chemicals, making it suitable for demanding
applications in various fields, including biomedical and pharmaceutical research.[2][3] PES is
often used for filtration membranes, medical devices, and laboratory equipment that require
repeated sterilization.[1][4]
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Q2: What are the general chemical resistance properties of PEES?

A2: PEES exhibits good resistance to a wide range of chemicals, including aqueous acids,
bases, oils, greases, aliphatic hydrocarbons, and alcohols.[4][5] It is generally stable in polar
solvents like ketones and esters, as well as non-polar solvents such as hydrocarbons.[2]
However, it can be attacked by ketones, esters, and some halogenated and aromatic
hydrocarbons.[4] Strong oxidizing agents and some chlorinated solvents may also cause
degradation.[2][5]

Q3: What are the typical signs of PEES degradation?

A3: Degradation of PEES can manifest in several ways, including:

» Discoloration: Yellowing or browning of the material.

o Embrittlement: Loss of flexibility, leading to cracking or fracturing under stress.

o Swelling or Dissolution: Noticeable changes in dimensions or a complete breakdown of the
material when exposed to aggressive solvents.

e Changes in Mechanical Properties: A decrease in tensile strength, elongation at break, or
other mechanical performance indicators.

o Surface Crazing: The appearance of fine cracks on the surface of the polymer.
Q4: How does temperature affect the chemical resistance of PEES?

A4: The chemical resistance of PEES, like most thermoplastics, is dependent on temperature.
[5] Elevated temperatures can accelerate the rate of chemical attack and degradation.[3] While
PEES has a high glass transition temperature (around 220-230°C) and can be used
continuously at temperatures up to 180°C, its resistance to certain chemicals may be reduced
at higher temperatures.[1][4] It is crucial to consider the operating temperature when selecting
PEES for applications involving chemical exposure.

Troubleshooting Guide

Issue 1: The PEES component has discolored (yellowed/browned) after chemical exposure.
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Possible Cause

Troubleshooting/Prevention Steps

Oxidative Degradation: Exposure to strong
oxidizing agents (e.g., concentrated nitric acid,
chromic acid) or prolonged exposure to air at

elevated temperatures.[5][6]

- Avoid using PEES with strong oxidizing

agents. - If high-temperature applications are
necessary, consider performing them in an inert
atmosphere (e.g., nitrogen). - For applications
requiring resistance to strong oxidizers, consider
alternative polymers like PEEK, though even
PEEK has limitations with concentrated nitric

and sulfuric acids.

Photo-degradation: Prolonged exposure to UV

radiation.

- Store PEES components and materials away
from direct sunlight or other UV sources. - If UV
exposure is unavoidable, consider using a UV-
stabilized grade of PEES or a protective

housing.

Issue 2: The PEES component has become brittle and cracked.

Possible Cause

Troubleshooting/Prevention Steps

Chemical Attack: Exposure to incompatible
solvents such as ketones, esters, halogenated
hydrocarbons (e.g., methylene chloride,

chloroform), or aromatic hydrocarbons.[4][5]

- Consult the chemical compatibility chart (Table
1) before exposing PEES to any new solvent. -
If a solvent is not listed, it is recommended to
perform a chemical compatibility test (see

Experimental Protocol 1).

Environmental Stress Cracking (ESC): The
combined effect of mechanical stress and a
chemical agent that is only mildly aggressive on

its own.

- Minimize residual stress in PEES components
from manufacturing or assembly. - Avoid over-
tightening fittings or applying excessive
mechanical loads in the presence of chemical
agents. - Anneal the PEES part if high residual

stress is suspected.

Issue 3: The PEES component has swollen or dissolved.
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Possible Cause Troubleshooting/Prevention Steps

) o - Avoid using these solvents with PEES unless
High Solvent Affinity: Exposure to solvents that ] o )
o dissolution is the intended purpose (e.g., for
can readily dissolve PEES, such as N-Methyl-2-
pyrrolidone (NMP), dimethylformamide (DMF),

or dimethyl sulfoxide (DMSO).[7]

casting films). - If a process requires such
solvents, select an alternative polymer with

higher resistance.

Quantitative Data: Chemical Compatibility of PEES

The following table summarizes the chemical resistance of Poly(ether ether sulfone). The data
is based on immersion tests at 25°C for 48 hours, unless otherwise specified.[5]

Table 1: Chemical Resistance of PEES
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Chemical Concentration Temperature (°C) Resistance

Acids

Acetic Acid 10% 25 Resistant

Acetic Acid 30% 25 Resistant

Acetic Acid 90% 25 Resistant

Acetic Acid, Glacial 100% 25 Resistant
Hydrochloric Acid Concentrated 25 Resistant

Nitric Acid 6N 25 Resistant

Nitric Acid Concentrated 25 Not Recommended
Sulfuric Acid 6N 25 Resistant

Sulfuric Acid Concentrated 25 Not Recommended
Phosphoric Acid Concentrated 25 Resistant

Chromic Acid Concentrated 25 Resistant

Bases

Sodium Hydroxide - - Good Resistance
Ammonium Hydroxide - - Good Resistance
Solvents

Acetone 100% 25 Not Recommended
Benzene 100% 25 Limited Resistance
Chloroform 100% 25 Not Recommended
Dimethylformamide

(DMF) 100% 25 Not Recommended
Dimethyl Sulfoxide

(DMSO) 100% 25 Not Recommended
Ethanol 100% 25 Resistant
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Isopropanol 100% 25 Resistant
Methanol 100% 25 Resistant
Methylene Chloride 100% 25 Not Recommended
N-Methyl-2-

) 100% 25 Not Recommended
pyrrolidone (NMP)
Toluene 100% 25 Limited Resistance
Xylene 100% 25 Limited Resistance

Resistance Key:
e Resistant: No significant change in weight, dimensions, or mechanical properties.

o Limited Resistance: Some effect, such as slight swelling or a minor loss of mechanical
properties. The material may be suitable for short-term, non-critical applications.

o Not Recommended: Significant degradation, such as swelling, dissolution, or embrittlement.

Experimental Protocols

Protocol 1: Weight Loss Analysis for Chemical
Compatibility

This protocol outlines the procedure for determining the chemical resistance of PEES by
measuring the change in mass after immersion in a chemical agent.

e Sample Preparation:

o Cut at least three PEES specimens of uniform size and shape (e.g., 25 mm x 25 mm x 3

mm).

o Clean the specimens with a non-aggressive solvent (e.g., isopropanol) and dry them
thoroughly in a vacuum oven at a temperature below the glass transition temperature of
PEES (e.g., 80°C) until a constant weight is achieved.
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o Record the initial dry weight of each specimen (W_i) using an analytical balance.

e |mmersion:

o Place each specimen in a separate, sealed container filled with the test chemical. Ensure
the specimen is fully immersed.

o Store the containers at a constant temperature (e.g., 25°C or the intended use
temperature) for a specified duration (e.g., 24, 48, or 168 hours).

e Post-Immersion Analysis:

o

After the immersion period, carefully remove the specimens from the chemical.

[¢]

Gently wipe the surface with a clean, dry cloth to remove excess liquid.

o

Dry the specimens in a vacuum oven under the same conditions as in step 1 until a
constant weight is achieved.

[¢]

Record the final dry weight of each specimen (W_f).
» Calculation of Weight Change:

o Calculate the percentage of weight change (%WC) for each specimen using the following
formula: %WC = [(W_f - W_i) / W_i] * 100

e Interpretation:
o Aweight gain typically indicates solvent absorption and swelling.
o A weight loss may suggest dissolution or chemical degradation of the polymer.

o A significant change in weight (e.g., >1%) indicates poor chemical compatibility.

Protocol 2: ATR-FTIR Spectroscopy for Detecting
Chemical Degradation
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This protocol describes how to use Attenuated Total Reflectance Fourier-Transform Infrared
(ATR-FTIR) spectroscopy to identify chemical changes in PEES after exposure to a harsh
environment.

e Sample Preparation:

o Use a PEES film or a flat section of a PEES component that has been exposed to the
chemical environment.

o Prepare a control sample of unexposed PEES for comparison.

o Ensure the surfaces of both the exposed and control samples are clean and dry.

e ATR-FTIR Measurement:

o Obtain a background spectrum of the clean ATR crystal.

o Place the control (unexposed) PEES sample onto the ATR crystal and apply consistent
pressure to ensure good contact.

o Collect the IR spectrum of the control sample over a suitable wavenumber range (e.g.,
4000-650 cm™1).

o Clean the ATR crystal thoroughly.

o Place the exposed PEES sample onto the ATR crystal with the exposed surface in contact
with the crystal and apply the same pressure as for the control sample.

o Collect the IR spectrum of the exposed sample.

e Spectral Analysis:

o Compare the spectrum of the exposed sample to the spectrum of the control sample.

o Look for the appearance of new peaks or significant changes in the intensity of existing
peaks. Key regions to examine for PEES degradation include:
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» Carbonyl group region (around 1700-1740 cm~1): The appearance of a peak in this
region can indicate oxidation.

= Hydroxyl group region (broad peak around 3200-3600 cm~1): The appearance of a
broad peak may suggest hydrolysis.

» Changes in the sulfone group peaks (around 1320 cm~* and 1150 cm~1): A decrease in
the intensity of these peaks could indicate chain scission.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for weight loss analysis of PEES.

Observe PEES Degradation

/Id/entify Sympt‘?m \

Discoloration (Yellowing/Browning) Brittleness/Cracking Swelling/Dissolution
/ Investigatfotential Cau \
\
Oxidative Degradation? UV Exposure? Chemical Attack? Environmental Stress Cracking? High Solvent Affinity?
T T 1 1
T T | 1
J J Iwalement Solution ; ;
/
Use Inert Atmosphere Protect from UV Check Compatibility Chart Minimize Mechanical Stress Select Alternative Polymer

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15890294/docs?utm_src=pdf-body-img#technical-support-center-preventing-degradation-of-pees-in-harsh-chemical-environments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: Troubleshooting flowchart for PEES degradation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Polyethersulfone Polymer for Biomedical Applications and Biotechnology - PMC
[pmc.ncbi.nim.nih.gov]

. ud-machine.com [ud-machine.com]
. specialchem.com [specialchem.com]
. cranecpe.com [cranecpe.com]

. researchgate.net [researchgate.net]

°
~ » ol e w

. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Technical Support Center: Preventing Degradation of
PEES in Harsh Chemical Environments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890294/docs#technical-support-center-preventing-
degradation-of-pees-in-harsh-chemical-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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